Cas no 1154741-00-0 (2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1154741-00-0 structure
Product Name:2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1154741-00-0
MF:C14H16BClO3
MW:278.539043426514
CID:4561118
PubChem ID:59606752
Update Time:2025-11-01

2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chlorobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C14H16BClO3/c1-13(2)14(3,4)19-15(18-13)10-7-9-5-6-17-12(9)8-11(10)16/h5-8H,1-4H3
    • InChI Key: NEVMPZHEQBVUHS-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=CO2)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Topological Polar Surface Area: 31.6

2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM205192-1g
2-(6-Chlorobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 97%
1g
$1060 2021-08-04
Chemenu
CM205192-1g
2-(6-Chlorobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 97%
1g
$1272 2023-11-24
Enamine
EN300-1702690-0.05g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
0.05g
$341.0 2023-09-20
Enamine
EN300-1702690-0.1g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
0.1g
$509.0 2023-09-20
Enamine
EN300-1702690-0.25g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
0.25g
$728.0 2023-09-20
Enamine
EN300-1702690-0.5g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
0.5g
$1148.0 2023-09-20
Enamine
EN300-1702690-1.0g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
1.0g
$1472.0 2023-07-10
Enamine
EN300-1702690-2.5g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
2.5g
$2884.0 2023-09-20
Enamine
EN300-1702690-5.0g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
5.0g
$4267.0 2023-07-10
Enamine
EN300-1702690-10.0g
2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1154741-00-0 95%
10.0g
$6328.0 2023-07-10

Additional information on 2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(6-Chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1154741-00-0)

2-(6-Chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1154741-00-0) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural and electronic properties.

The compound's boronic ester moiety is instrumental in facilitating the formation of carbon-carbon bonds, a critical step in the synthesis of biologically active molecules. Researchers have explored its utility in the construction of benzofuran-based scaffolds, which are prevalent in numerous drugs with anti-inflammatory, anticancer, and antimicrobial activities. The presence of the chloro substituent at the 6-position of the benzofuran ring further enhances its reactivity, making it a versatile building block in organic synthesis.

Recent advancements in the application of 2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been documented in several high-impact journals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent kinase inhibitors, which are being investigated for their potential in treating various cancers. Another study in Organic Letters showcased its use in the development of fluorescent probes for imaging applications, underscoring its multifunctional utility.

In addition to its synthetic applications, the compound has also been the subject of pharmacokinetic and toxicological studies. Preliminary data suggest that it exhibits favorable metabolic stability and low cytotoxicity, making it a promising candidate for further drug development. However, researchers caution that additional in vivo studies are necessary to fully elucidate its safety profile and therapeutic potential.

Looking ahead, the continued exploration of 2-(6-chloro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is expected to yield new insights into its applications in drug discovery and chemical biology. Its compatibility with a wide range of reaction conditions and its ability to serve as a precursor for diverse molecular architectures position it as a valuable tool for researchers in the field. Future studies will likely focus on optimizing its synthetic routes and expanding its utility in the design of next-generation therapeutics.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.